Cas no 63555-07-7 (Propanoic acid, 2-[4-(4-cyanophenoxy)phenoxy]-, ethyl ester)

• Product Name: Propanoic acid, 2-[4-(4-cyanophenoxy)phenoxy]-, ethyl ester
• CAS No: 63555-07-7
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 390057
• PubChem ID: 12786055
• Update Time: 2025-04-19

Propanoic acid, 2-[4-(4-cyanophenoxy)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[4-(4-cyanophenoxy)phenoxy]-, ethyl ester
• ethyl 2-[4-(4-cyanophenoxy)phenoxy]propanoate
• 63555-07-7
• DTXSID60509807

• Inchi： 1S/C18H17NO4/c1-3-21-18(20)13(2)22-15-8-10-17(11-9-15)23-16-6-4-14(12-19)5-7-16/h4-11,13H,3H2,1-2H3
• InChI Key： IIQPPSBEININCZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC(C#N)=CC=1)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.6Ų